![molecular formula C8H7BrF2N4 B1373172 2-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-(difluoromethyl)-1H-imidazole CAS No. 1178659-97-6](/img/structure/B1373172.png)
2-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-(difluoromethyl)-1H-imidazole
Overview
Description
“2-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-(difluoromethyl)-1H-imidazole” is a complex organic compound that contains an imidazole ring and a pyrazole ring, both of which are five-membered rings containing nitrogen . The compound also contains a bromine atom and a difluoromethyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step reactions involving the formation of the imidazole and pyrazole rings . The bromine atom and difluoromethyl group would likely be added in subsequent steps .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazole and pyrazole rings, along with the bromine atom and difluoromethyl group . The exact structure would depend on the specific arrangement of these groups .
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the bromine atom and the difluoromethyl group . The bromine atom could potentially be replaced in a substitution reaction, while the difluoromethyl group could participate in various reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure . For example, the presence of the bromine atom and difluoromethyl group could influence its polarity, solubility, and stability .
Scientific Research Applications
Synthesis of Biologically Active Compounds
The compound can serve as a precursor in the synthesis of various biologically active molecules. Its structural features, particularly the presence of a bromo-pyrazole moiety, make it a valuable starting material for constructing complex molecules that can act as inhibitors or activators of biological pathways .
Development of Pharmaceutical Agents
Due to its potential inhibitory properties, this compound may be used in the development of new pharmaceutical agents. Research could explore its efficacy in modulating enzymes or receptors within the body, which could lead to the discovery of new drugs .
Agricultural Chemical Research
In the agricultural sector, this compound could be investigated for its use in developing novel pesticides or herbicides. Its structural framework allows for the possibility of creating substances that target specific pests or weeds without affecting crops .
Material Science Applications
The unique chemical structure of this compound suggests potential applications in material science, such as the development of new polymers or coatings that require specific molecular interactions for their functionality .
Analytical Chemistry Techniques
Researchers might employ this compound in analytical chemistry to develop new detection methods for various substances. Its reactivity with other chemicals can be utilized to create specific assays or diagnostic tools .
Chemical Education and Research
This compound can also be used as a teaching tool in chemical education to demonstrate various chemical reactions and synthesis techniques. Additionally, it can be a subject of study in research projects aimed at understanding the behavior of similar organic compounds .
Safety And Hazards
properties
IUPAC Name |
2-[(4-bromopyrazol-1-yl)methyl]-1-(difluoromethyl)imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF2N4/c9-6-3-13-14(4-6)5-7-12-1-2-15(7)8(10)11/h1-4,8H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRNPHAWYKFIYBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=N1)CN2C=C(C=N2)Br)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-(difluoromethyl)-1H-imidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-bromo-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde](/img/structure/B1373093.png)
![ethyl 3-hydroxy-8,9-dihydro-5H-pyridazino[3,4-d]azepine-7(6H)-carboxylate](/img/structure/B1373096.png)
![2-Amino-[1,2,4]triazolo[1,5-a]pyridin-6-ol hydrobromide](/img/structure/B1373102.png)
![3-Bromo-5H-cyclopenta[B]pyridin-7(6H)-one](/img/structure/B1373107.png)
![2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine-6-carbaldehyde](/img/structure/B1373111.png)
![2-((tert-Butyldimethylsilyloxy)methyl)-furo[3,2-b]pyridine-6-carbonitrile](/img/structure/B1373112.png)